Cas no 2642729-48-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid
• CAS No: 2642729-48-2
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD31559686
• CID: 5611009
• PubChem ID: 103665280
• Update Time: 2025-10-22

2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2642729-48-2
• EN300-814207
• 2-{[(9h-fluoren-9-ylmethoxy)carbonyl](propyl)amino}propanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propyl)amino)propanoic acid
• 2-[9H-Fluoren-9-ylmethoxycarbonyl(propyl)amino]propanoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid

• MDL： MFCD31559686
• Inchi： 1S/C21H23NO4/c1-3-12-22(14(2)20(23)24)21(25)26-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,3,12-13H2,1-2H3,(H,23,24)
• InChI Key： SFAVYUWUHCWHFJ-UHFFFAOYSA-N
• SMILES： O(C(N(CCC)C(C(=O)O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic Acid (CAS No. 2642729-48-2)

2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2642729-48-2, is characterized by its intricate molecular structure, which includes a fluoren-9-yl moiety linked to a methoxycarbonyl group and a propylamino side chain. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The fluoren scaffold is a well-known component in medicinal chemistry due to its favorable pharmacokinetic properties and ability to enhance the binding affinity of drug molecules to biological targets. The presence of the methoxycarbonyl group further enhances the compound's reactivity, making it suitable for further derivatization and functionalization. These attributes have positioned this compound as an attractive building block for the synthesis of more complex pharmaceutical entities.

In recent years, there has been a surge in research focused on developing innovative drugs that leverage advanced chemical scaffolds. The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid exemplifies this trend, as it combines structural complexity with potential biological activity. Preliminary studies have suggested that this molecule may exhibit promising properties in modulating various biological pathways, making it a subject of intense investigation.

The propylamino group in the molecule introduces a basic character, which can be exploited for interactions with acidic or polar moieties in biological targets. This feature is particularly relevant in the context of drug design, where optimizing charge distribution and solubility are critical factors. The combination of these structural elements makes this compound a versatile tool for medicinal chemists seeking to develop new therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These tools have been instrumental in understanding how the specific arrangement of atoms in 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid influences its biological activity. For instance, studies have indicated that the fluoren ring can engage in π-stacking interactions with aromatic residues in protein targets, while the amino and carboxylic acid groups provide opportunities for hydrogen bonding.

The methoxycarbonyl group has also been shown to play a crucial role in modulating the pharmacokinetic properties of drug candidates. This moiety can enhance lipophilicity while maintaining solubility, which is essential for achieving optimal bioavailability. Such characteristics make this compound an attractive candidate for further development into a lead compound for new drugs.

In addition to its potential as a standalone therapeutic agent, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid may serve as a valuable intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification at multiple sites, enabling chemists to explore a wide range of chemical space. This flexibility is particularly important in early-stage drug discovery, where generating diverse analogs is key to identifying compounds with optimal biological activity.

The growing interest in fluorinated compounds has also highlighted the importance of molecules like this one. Fluorine atoms can significantly influence the metabolic stability, binding affinity, and overall efficacy of drug candidates. The presence of fluorine in the fluoren ring of this compound suggests that it may exhibit enhanced metabolic resistance compared to non-fluorinated analogs, which could be a critical factor in determining its clinical utility.

Ongoing research continues to uncover new applications for this compound and similar derivatives. For instance, studies are exploring its potential as an intermediate in peptide mimetics and other biologically active peptides. The ability to incorporate such complex structures into peptide-like scaffolds opens up new avenues for drug development, particularly in areas where traditional small-molecule drugs have faced limitations.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules on scales suitable for preclinical studies and beyond.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(propyl)amino)propanoic acid (CAS No. 2642729-48-2) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its predicted biological activity, make it an attractive candidate for further investigation. As research continues to evolve, this molecule is likely to play an important role in the discovery and development of novel therapeutic agents.